Cas no 730976-21-3 ({[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate)

• Product Name: {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate
• CAS No: 730976-21-3
• MF: C₁₃H₁₂ClN₃O₅S
• MW: 357.769480705261
• CID: 6315607
• PubChem ID: 2397955
• Update Time: 2025-06-11

{[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• {[2-(2,4-dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate
• Z19818101
• 730976-21-3
• AKOS033713361
• EN300-26604454
• {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C13H12ClN3O5S/c14-11-8(2-1-3-16-11)12(20)22-6-9(18)15-4-5-17-10(19)7-23-13(17)21/h1-3H,4-7H2,(H,15,18)
• InChI Key： VUWBBKMMCXFPKS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC(NCCN1C(=O)SCC1=O)=O

Computed Properties

• Exact Mass: 357.0186194g/mol
• Monoisotopic Mass: 357.0186194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate

Introduction to {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate (CAS No. 730976-21-3)

Compound with the chemical name [2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl)methyl 2-chloropyridine-3-carboxylate (CAS No. 730976-21-3) represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure incorporates a thiazolidine moiety, which is known for its versatility in medicinal chemistry, alongside a pyridine scaffold that enhances its pharmacological properties. The presence of a carbamoyl group and a chloropyridine component further contributes to its complex reactivity and functionality.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The core structure is built around a thiazolidine ring, which is a five-membered heterocycle containing sulfur and oxygen atoms. This ring system is particularly interesting because it can exhibit both electrophilic and nucleophilic characteristics, making it a valuable building block for the creation of more complex molecules. The introduction of the [2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl moiety adds another layer of complexity, providing multiple sites for further functionalization.

The compound's relevance in pharmaceutical research is underscored by its potential role as an intermediate in the synthesis of biologically active agents. The combination of the pyridine and chloropyridine components suggests that it may be useful in developing drugs targeting neurological disorders, given the well-documented importance of pyridine derivatives in central nervous system pharmacology. Additionally, the carbamoyl group can serve as a pharmacophore, contributing to the compound's binding affinity and selectivity for specific biological targets.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The thiazolidine scaffold, in particular, has been extensively studied for its role in antimicrobial, anti-inflammatory, and anticancer applications. Researchers have leveraged its structural flexibility to design molecules that can interact with biological macromolecules in unique ways. The compound under discussion exemplifies this trend, as it integrates multiple pharmacologically relevant moieties into a single molecular framework.

The chemical properties of {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl)methyl 2-chloropyridine-3-carboxylate} make it an attractive candidate for further investigation. Its solubility profile, stability under various conditions, and reactivity towards different functional groups are all critical factors that need to be carefully evaluated. These properties will determine its suitability for use in synthetic protocols and its potential as a lead compound in drug discovery programs.

The latest research in medicinal chemistry has shown that incorporating diverse structural elements into a single molecule can lead to enhanced biological activity. The presence of both the thiazolidine and pyridine moieties in this compound suggests that it may exhibit multiple modes of action. Such multifunctional compounds are particularly valuable in addressing complex diseases that require a combination of therapeutic strategies. The carbamoyl group also contributes to this complexity by providing additional interactions with biological targets.

In conclusion, {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl)methyl 2-chloropyridine-3-carboxylate} represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications make it an intriguing subject for synthetic chemists and biologists alike. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of new therapeutic agents.